Cas no 105452-73-1 ((2S)-2-amino-3-methylbutanenitrile)

• Product Name: (2S)-2-amino-3-methylbutanenitrile
• CAS No: 105452-73-1
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 1153653
• PubChem ID: 12296530
• Update Time: 2025-04-20

(2S)-2-amino-3-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-amino-3-methyl-, (2S)-
• L-valinonitrile
• (2S)-2-amino-3-methylbutanenitrile
• CS-0498994
• 105452-73-1
• (S)-2-amino-3-methylbutanenitrile
• ZMMPZEFSSVTIIW-RXMQYKEDSA-N
• AKOS006346814
• AMY32625
• EN300-152109

• Inchi： 1S/C5H10N2/c1-4(2)5(7)3-6/h4-5H,7H2,1-2H3/t5-/m1/s1
• InChI Key： ZMMPZEFSSVTIIW-RXMQYKEDSA-N
• SMILES： N[C@H](C#N)C(C)C

Computed Properties

• Exact Mass: 134.06123
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81